Cas no 1566232-86-7 (1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid)

• Product Name: 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid
• CAS No: 1566232-86-7
• MF: C₆H₁₀O₄S
• MW: 178.206201076508
• CID: 5704684
• PubChem ID: 104372924
• Update Time: 2025-05-19

1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1566232-86-7
• 1-methanesulfonyl-2-methylcyclopropane-1-carboxylic acid
• 1-methanesulfonyl-2-methylcyclopropane-1-carboxylicacid
• EN300-1153896
• 2-Methyl-1-methylsulfonylcyclopropane-1-carboxylic acid
• Cyclopropanecarboxylic acid, 2-methyl-1-(methylsulfonyl)-
• 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid

• Inchi： 1S/C6H10O4S/c1-4-3-6(4,5(7)8)11(2,9)10/h4H,3H2,1-2H3,(H,7,8)
• InChI Key： LZYGHVVOQYPKJF-UHFFFAOYSA-N
• SMILES： S(C)(C1(C(=O)O)CC1C)(=O)=O

Computed Properties

• Exact Mass: 178.02997997g/mol
• Monoisotopic Mass: 178.02997997g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 79.8Ų

Experimental Properties

• Density: 1.42±0.1 g/cm3(Predicted)
• Boiling Point: 412.8±24.0 °C(Predicted)
• pka: 2.81±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids

Additional information on 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid

Introduction to 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid (CAS No. 1566232-86-7)

1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid, identified by its unique Chemical Abstracts Service number CAS No. 1566232-86-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the class of sulfonylated cyclopropanecarboxylic acids, a group known for their diverse biological activities and synthetic potential. The structural features of this molecule, particularly the presence of a methanesulfonyl group and a cyclopropane ring, contribute to its unique chemical properties and make it a valuable intermediate in the development of novel therapeutic agents.

The cyclopropane ring in 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid is a key structural element that imparts rigidity to the molecule, influencing its interactions with biological targets. This structural motif has been extensively studied for its ability to enhance binding affinity and selectivity in drug design. The methanesulfonyl group, on the other hand, introduces a polar and electron-withdrawing moiety, which can modulate the electronic properties of the molecule and affect its reactivity and biological activity. Together, these features make 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid a promising candidate for further exploration in medicinal chemistry.

In recent years, there has been growing interest in the development of novel compounds that can modulate inflammatory pathways and immune responses. 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid has been investigated for its potential role in this context. Preliminary studies suggest that this compound may exhibit anti-inflammatory properties by interacting with specific enzymes and receptors involved in the inflammatory cascade. For instance, research indicates that sulfonylated compounds can inhibit the activity of cyclooxygenase (COX) enzymes, which are key players in the production of pro-inflammatory mediators such as prostaglandins.

Furthermore, the cyclopropane ring present in 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid has been shown to enhance the bioavailability and metabolic stability of drug candidates. This is particularly important in drug development, where optimizing pharmacokinetic properties is crucial for achieving therapeutic efficacy. The structural rigidity provided by the cyclopropane ring can prevent unwanted conformational changes that might reduce drug potency or lead to rapid degradation.

The synthesis of 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. One common synthetic route involves the sulfonylation of a cyclopropanecarboxylate derivative using methanesulfonyl chloride in the presence of a base catalyst. This reaction typically proceeds via nucleophilic substitution, where the carboxylate group acts as a nucleophile to displace a leaving group on the sulfonyl chloride.

Recent advances in synthetic methodologies have enabled more efficient and scalable production of 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid. For example, transition metal-catalyzed cross-coupling reactions have been employed to introduce functional groups at specific positions on the cyclopropane ring with high precision. These techniques have opened up new possibilities for modifying the structure of this compound and exploring its potential applications in drug discovery.

Beyond its pharmaceutical applications, 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid has also shown promise in materials science and agrochemical research. The unique combination of functional groups in this molecule makes it a versatile building block for designing novel materials with tailored properties. For instance, it can be used to synthesize polymers or coatings that exhibit enhanced durability or biodegradability.

In conclusion, 1-Methanesulfonyl-2-methylcyclopropane-1-carboxylic acid (CAS No. 1566232-86-7) is a multifaceted compound with significant potential in various fields of research and application. Its structural features, combined with its observed biological activities, make it an attractive candidate for further investigation. As synthetic methodologies continue to evolve, it is likely that new derivatives and applications of this compound will be discovered, contributing to advancements in medicine, materials science, and beyond.